Cas no 1185308-38-6 (3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride)

• Product Name: 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride
• CAS No: 1185308-38-6
• MF: C₁₄H₂₁ClN₂O
• MW: 268.782342672348
• CID: 2189309
• PubChem ID: 45786576
• Update Time: 2025-10-28

3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride
• 3-(4-aminopiperidin-1-yl)-1-phenylpropan-1-one,hydrochloride
• DTXSID20671372
• AKOS015941476
• 3-(4-AMino-piperidin-1-yl)-1-phenylpropan-1-one hydrochloride, 98+% C14H21ClN2O, MW: 268.79
• 3-(4-aminopiperidin-1-yl)-1-phenylpropan-1-one;hydrochloride
• 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-onehydrochloride
• DB-303843
• 3-(4-Aminopiperidin-1-yl)-1-phenylpropan-1-one--hydrogen chloride (1/1)
• 1185308-38-6

• MDL： MFCD11915914
• Inchi： 1S/C14H20N2O.ClH/c15-13-6-9-16(10-7-13)11-8-14(17)12-4-2-1-3-5-12;/h1-5,13H,6-11,15H2;1H
• InChI Key： DXSYRXWFFHVGHP-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)CCN1CCC(CC1)N

Computed Properties

• Exact Mass: 268.1342410g/mol
• Monoisotopic Mass: 268.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride

Comprehensive Overview of 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride (CAS No. 1185308-38-6)

3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride (CAS No. 1185308-38-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a piperidine backbone coupled with a phenylpropanone moiety, making it a versatile intermediate in drug discovery. Its hydrochloride salt form enhances solubility and stability, which are critical for laboratory and industrial applications.

The structural uniqueness of 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride lies in its amino-piperidine group, which is a common pharmacophore in many bioactive molecules. Researchers are particularly interested in its potential role as a building block for CNS-targeting drugs, given the prevalence of piperidine derivatives in neurology and psychiatry. Recent studies have explored its utility in synthesizing dopamine receptor modulators and serotonin reuptake inhibitors, aligning with the growing demand for neurotherapeutic agents.

In the context of green chemistry and sustainable synthesis, CAS No. 1185308-38-6 has been evaluated for its compatibility with catalytic methods and solvent-free reactions. This aligns with the industry's shift toward eco-friendly manufacturing processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research purposes.

From a commercial perspective, 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride is often sought after by contract research organizations (CROs) and pharmaceutical developers. Its applications extend to high-throughput screening and medicinal chemistry optimization, where it serves as a key scaffold. The compound's structure-activity relationship (SAR) is frequently discussed in academic literature, particularly in journals focusing on drug design and molecular modeling.

Safety and handling of CAS No. 1185308-38-6 adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its use in GMP-compliant facilities underscores the importance of quality control. Regulatory guidelines, such as those from the FDA and EMA, provide frameworks for its inclusion in preclinical studies.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models leverage its structural data to predict biological activity. This synergy between wet-lab chemistry and in silico analysis exemplifies modern interdisciplinary approaches.

In summary, 3-(4-Amino-piperidin-1-yl)-1-phenyl-propan-1-one hydrochloride (CAS No. 1185308-38-6) represents a pivotal compound in contemporary research. Its multifaceted applications—from neuropharmacology to sustainable synthesis—make it a subject of ongoing exploration. As scientific inquiries evolve, this molecule is poised to remain at the forefront of innovative therapeutic development.